3-{4-[({2-Methylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine-1-carbonyl}-4,5,6,7-tetrahydro-1,2-benzoxazole

• Molecular Formula: C21H25N5O3
• Molecular Weight: 395.5 g/mol
• IUPAC Name: [4-[(2-methylimidazo[1,2-b]pyridazin-6-yl)oxymethyl]piperidin-1-yl]-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanone
• InChI: InChI=1S/C21H25N5O3/c1-14-12-26-18(22-14)6-7-19(23-26)28-13-15-8-10-25(11-9-15)21(27)20-16-4-2-3-5-17(16)29-24-20/h6-7,12,15H,2-5,8-11,13H2,1H3
• InChI Key: XLGOYKIWZMHZNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=N1)C=CC(=N2)OCC3CCN(CC3)C(=O)C4=NOC5=C4CCCC5

Description

3-{4-[({2-Methylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine-1-carbonyl}-4,5,6,7-tetrahydro-1,2-benzoxazole is a complex organic compound that features a unique combination of heterocyclic structures

Preparation Methods

The synthesis of 3-{4-[({2-Methylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine-1-carbonyl}-4,5,6,7-tetrahydro-1,2-benzoxazole involves multiple steps, starting with the preparation of the core heterocyclic structures. The synthetic route typically includes:

Formation of the imidazo[1,2-b]pyridazin core: This can be achieved through the cyclization of appropriate precursors under reflux conditions in solvents like 1,4-dioxane.

Attachment of the piperidine moiety: This step involves the reaction of the imidazo[1,2-b]pyridazin core with piperidine derivatives under controlled conditions.

Formation of the tetrahydro-1,2-benzoxazole ring: This is typically achieved through cyclization reactions involving suitable precursors and catalysts.

Industrial production methods would likely involve optimization of these steps to ensure high yield and purity, as well as the use of scalable reaction conditions and equipment.

Chemical Reactions Analysis

3-{4-[({2-Methylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine-1-carbonyl}-4,5,6,7-tetrahydro-1,2-benzoxazole can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogenation catalysts such as palladium on carbon, resulting in reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups on the heterocyclic rings are replaced by other nucleophiles.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts like palladium, and bases like sodium hydroxide. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-{4-[({2-Methylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine-1-carbonyl}-4,5,6,7-tetrahydro-1,2-benzoxazole has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as an antimicrobial agent, showing activity against various bacterial strains.

Biological Research: It is used in studies involving enzyme inhibition and molecular docking to understand its interactions with biological targets.

Material Science: The compound’s unique structure makes it a candidate for use in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-{4-[({2-Methylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine-1-carbonyl}-4,5,6,7-tetrahydro-1,2-benzoxazole involves its interaction with specific molecular targets. It is believed to inhibit certain enzymes by binding to their active sites, thereby blocking their activity . The pathways involved in its action include the disruption of bacterial cell wall synthesis and interference with metabolic processes .

Comparison with Similar Compounds

Similar compounds to 3-{4-[({2-Methylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine-1-carbonyl}-4,5,6,7-tetrahydro-1,2-benzoxazole include:

2-Methylimidazo[1,2-a]pyridine: Known for its antimicrobial properties.

Benzo[d]imidazo[2,1-b]thiazole derivatives: Studied for their antimycobacterial activity.

Imidazo[1,2-a]pyridinium halides: Used in various biological applications.

The uniqueness of 3-{4-[({2-Methylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine-1-carbonyl}-4,5,6,7-tetrahydro-1,2-benzoxazole lies in its combination of multiple heterocyclic structures, which imparts distinct chemical and biological properties.